(2,2-Dimethoxyethyl)-(4-phenoxyphenyl)amine

• Molecular Formula: C16H19NO3
• Molecular Weight: 273.33 g/mol
• IUPAC Name: N-(2,2-dimethoxyethyl)-4-phenoxyaniline
• InChI: InChI=1S/C16H19NO3/c1-18-16(19-2)12-17-13-8-10-15(11-9-13)20-14-6-4-3-5-7-14/h3-11,16-17H,12H2,1-2H3
• InChI Key: KGMPRIYIWOKWEX-UHFFFAOYSA-N
• Canonical SMILES: COC(CNC1=CC=C(C=C1)OC2=CC=CC=C2)OC

Description

(2,2-Dimethoxyethyl)-(4-phenoxyphenyl)amine is a useful research compound. Its molecular formula is C16H19NO3 and its molecular weight is 273.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-phenoxyaniline (915 mg) in dimethylformamide (5 ml) was mixed with bromoacetaldehyde dimethyl acetal (1.1 ml) and BEMP (1.9 ml). The reaction mixture was shaken at 100° C. for 16 hours. Volatiles were removed and the residue was purified by chromatography on silica gel (eluent: dichloromethane/hexane 1:2, later 1:1 with in each case 1% v/v 7N ammonia solution in methanol). The product with the molecular weight of 273.33 (C16H19NO3); MS (ESI): 274 ([M+H]+), was obtained in this way.